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Introduction
MSK-195 is a synthetic small molecule that has emerged as a potent agonist of the Transient

Receptor Potential Vanilloid 1 (TRPV1) channel. This channel, renowned for its role in pain and

heat sensation, is also present in the vascular system, where its activation leads to significant

vasoactive responses. The characterization of MSK-195 has provided valuable insights into the

distinct pharmacology of vascular TRPV1 receptors compared to their neuronal counterparts.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and key experimental findings related to MSK-195, intended to support further research and

drug development efforts in this area.

Chemical Structure and Physicochemical Properties
MSK-195 is chemically identified as 2,2-Dimethyl-propanoic acid 3-[[2-[4-(2-aminoethoxy)-3-

methoxyphenyl]acetyl]amino]-2-[(3,4-dimethylphenyl)methyl]propyl ester. Its fundamental

properties are summarized in the table below.
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Property Value Reference

IUPAC Name

2,2-Dimethyl-propanoic acid 3-

[[2-[4-(2-aminoethoxy)-3-

methoxyphenyl]acetyl]amino]-2

-[(3,4-

dimethylphenyl)methyl]propyl

ester

[1]

Molecular Formula C28H40N2O5 [2]

Molecular Weight 484.63 g/mol [2]

Pharmacological Properties and Mechanism of
Action
MSK-195 is a potent agonist of the TRPV1 receptor. Its pharmacological profile, particularly

concerning its effects on the vasculature, has been a primary area of investigation.

Parameter Value Reference

Target
Transient Receptor Potential

Vanilloid 1 (TRPV1)
[1][3]

Potency (Arteriolar Response) 120 nM [1]

Efficacy (Arteriolar Response) 71% [1]

The mechanism of action of MSK-195 involves direct binding to and activation of the TRPV1

channel. In the context of the vasculature, this activation triggers a signaling cascade that

ultimately leads to vasoconstriction. This is a notable finding, as TRPV1 activation in sensory

neurons is typically associated with the release of vasodilatory neuropeptides. The

vasoconstrictor effect of MSK-195 in isolated arteries is comparable to that of noradrenaline

and is absent in arteries from TRPV1 knockout mice, confirming the specificity of its action.[3]

Signaling Pathway of MSK-195 in Vascular Smooth
Muscle
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The activation of TRPV1 by MSK-195 in arteriolar smooth muscle cells initiates a direct influx of

cations, leading to membrane depolarization and subsequent vasoconstriction.
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Caption: Signaling pathway of MSK-195-induced vasoconstriction.

Key Experimental Protocols
The characterization of MSK-195 has relied on a series of key in vitro and in vivo experiments.

The methodologies outlined below are based on the pivotal study by Czikora et al. (2012).[3]

Sensory TRPV1 Activation: Eye Wiping Assay in Rats
This assay is used to assess the sensory irritant effect of TRPV1 agonists.

Subjects: Male Wistar rats.

Procedure:

A single 20 µL drop of the test compound (including MSK-195) dissolved in a vehicle (e.g.,

saline containing 10% Tween 80 and 10% ethanol) is instilled into the eye.

The number of eye wipes with the ipsilateral forepaw is counted for 1 minute immediately

following instillation.

A positive response indicates activation of sensory TRPV1 channels.

Arteriolar TRPV1-Mediated Vasoconstriction
This experiment evaluates the direct effect of MSK-195 on blood vessel diameter.

Preparation: Isolated, pressurized skeletal muscle arterioles from rats.
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Procedure:

Arterioles are isolated and cannulated in a vessel chamber perfused with physiological salt

solution (PSS).

The vessel is pressurized to a physiological level (e.g., 80 mmHg).

After a stabilization period, cumulative concentrations of MSK-195 are added to the

superfusate.

Changes in the internal diameter of the arteriole are continuously recorded using a video

micrometer.

Vasoconstriction is measured as the percentage decrease from the baseline diameter.

Experimental Workflow: Arteriolar Vasoconstriction
Assay
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Caption: Workflow for the arteriolar vasoconstriction assay.
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Conclusion
MSK-195 stands as a critical pharmacological tool for elucidating the physiological and

pathophysiological roles of vascular TRPV1 channels. Its potent agonistic activity, coupled with

the unexpected vasoconstrictor response it elicits, challenges the conventional understanding

of TRPV1 function and opens new avenues for therapeutic intervention in vascular diseases.

The detailed chemical and pharmacological data, along with the experimental protocols

provided herein, are intended to facilitate further exploration of MSK-195 and the broader

implications of vascular TRPV1 modulation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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